Cas no 1502260-95-8 (3-Amino-1-(3-methylfuran-2-yl)propan-1-ol)

• Product Name: 3-Amino-1-(3-methylfuran-2-yl)propan-1-ol
• CAS No: 1502260-95-8
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5282614
• Update Time: 2025-05-21

3-Amino-1-(3-methylfuran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-methylfuran-2-yl)propan-1-ol
• 2-Furanmethanol, α-(2-aminoethyl)-3-methyl-
• 3-Amino-1-(3-methylfuran-2-yl)propan-1-ol

• Inchi： 1S/C8H13NO2/c1-6-3-5-11-8(6)7(10)2-4-9/h3,5,7,10H,2,4,9H2,1H3
• InChI Key： MHSSZHLGDDUQQD-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C(CCN)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• XLogP3: 0
• Topological Polar Surface Area: 59.4

Additional information on 3-Amino-1-(3-methylfuran-2-yl)propan-1-ol

3-Amino-1-(3-methylfuran-2-yl)propan-1-ol (CAS No. 1502260-95-8): A Comprehensive Overview

3-Amino-1-(3-methylfuran-2-yl)propan-1-ol (CAS No. 1502260-95-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique furan and amino alcohol functional groups, serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The molecular structure of 3-Amino-1-(3-methylfuran-2-yl)propan-1-ol features a 3-methylfuran-2-yl moiety attached to a propan-1-ol backbone with an amino group at the third carbon position. This configuration imparts distinct chemical properties, making it a versatile building block for more complex molecules. The presence of both hydroxyl and amino groups allows for diverse reactivity, enabling its use in various synthetic pathways.

In recent years, the demand for 3-Amino-1-(3-methylfuran-2-yl)propan-1-ol has surged due to its role in the development of novel therapeutic agents. The compound's ability to act as a precursor for heterocyclic compounds has made it particularly valuable in the design of central nervous system (CNS) drugs. This aligns with current trends in pharmaceutical research, where there is a growing focus on addressing neurological disorders such as Alzheimer's disease and Parkinson's disease.

One of the key advantages of 3-Amino-1-(3-methylfuran-2-yl)propan-1-ol is its compatibility with modern synthetic techniques, including green chemistry approaches. As sustainability becomes a priority in chemical manufacturing, researchers are exploring eco-friendly methods to produce this compound. Techniques such as catalytic hydrogenation and biocatalysis are being investigated to reduce environmental impact while maintaining high yields and purity.

The compound's solubility and stability profile further enhance its utility in laboratory and industrial settings. 3-Amino-1-(3-methylfuran-2-yl)propan-1-ol exhibits good solubility in polar organic solvents, facilitating its use in various reaction conditions. Additionally, its stability under standard storage conditions ensures long shelf life, making it a reliable reagent for researchers.

Beyond pharmaceuticals, 3-Amino-1-(3-methylfuran-2-yl)propan-1-ol has potential applications in material science and agrochemicals. Its structural features make it a candidate for designing novel polymers and coatings with enhanced properties. In agrochemicals, it could serve as a building block for developing new pesticides or plant growth regulators, addressing the need for safer and more effective agricultural solutions.

Quality control is a critical aspect when working with 3-Amino-1-(3-methylfuran-2-yl)propan-1-ol. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify its purity and identity. These methods ensure that the compound meets the stringent requirements of research and industrial applications.

As the scientific community continues to explore the potential of 3-Amino-1-(3-methylfuran-2-yl)propan-1-ol, its market prospects appear promising. The compound's versatility and relevance to cutting-edge research areas position it as a valuable asset in the chemical and pharmaceutical industries. Future studies may uncover additional applications, further solidifying its importance in scientific advancement.

For researchers seeking reliable sources of 3-Amino-1-(3-methylfuran-2-yl)propan-1-ol, it is essential to partner with reputable suppliers who adhere to strict quality standards. Proper handling and storage protocols should be followed to maintain the compound's integrity and ensure optimal performance in experimental settings.